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Compound of Interest

Compound Name: 5,12-Naphthacenequinone

Cat. No.: B046369

Core Safety and Handling Guide for 5,12-
Naphthacenequinone

This technical guide provides essential safety and handling information for 5,12-
Naphthacenequinone, intended for researchers, scientists, and professionals in drug
development. The information is compiled from various safety data sheets and chemical
databases.

Physicochemical Properties

5,12-Naphthacenequinone is a yellow to khaki solid powder.[1][2] Key physical and chemical
properties are summarized below.
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Property Value
CAS Number 1090-13-7
Molecular Formula C1sH1002

Molecular Weight 258.27 g/mol [3][4]
Melting Point 282-286 °C (decomposes)[1][2][4][5]
Boiling Point 361.53°C (rough estimate)[2][5]
Density 1.1584 - 1.336 g/cm? (estimate)[1][5]
Insoluble in water.[1] Sparingly soluble in
Solubility chloroform (heated), slightly soluble in DMF
(heated) and DMSO (heated).[2]
Light Yellow to Yellow Solid[6] / Khaki powder[2]
Appearance

/ Dark brown powder[7]

Safety and Hazard Information

According to one source, 5,12-Naphthacenequinone is not classified as a hazardous

substance or mixture under Regulation (EC) No. 1272/2008.[3] However, another source

suggests it may cause irritation.[7] Due to the limited toxicological data, it is prudent to handle

this chemical with care, assuming it may have uninvestigated hazardous properties.
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Hazard Category

Statement

GHS Hazard Statements

H317: May cause an allergic skin reaction.[2]

H319: Causes serious eye irritation.[2]

GHS Precautionary Statements

P261: Avoid breathing dust.[2] P301+P312: IF
SWALLOWED: Call a POISON CENTER or
doctor/physician if you feel unwell.[2]
P302+P352: IF ON SKIN: Wash with plenty of
soap and water.[2] P304+P340: IF INHALED:
Remove victim to fresh air and keep at rest in a
position comfortable for breathing.[2]
P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.[2]

Safety Statements

S22: Do not breathe dust.[5] S24/25: Avoid

contact with skin and eyes.[5]

Handling, Storage, and Personal Protective

Equipment

Proper handling and storage procedures are crucial to minimize exposure and ensure the

stability of 5,12-Naphthacenequinone.
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Aspect Recommendation
Provide appropriate exhaust ventilation at
Handling places where dust is formed.[3] Avoid dust
formation and breathing vapors, mist, or gas.[3]
Store in a cool place.[3] Keep the container
tightly closed in a dry and well-ventilated place.
Storage

[3] Recommended storage is at room

temperature.[5][8]

Personal Protective Equipment (PPE)

Eye/Face Protection: Use safety glasses with
side-shields or other equipment for eye
protection tested and approved under
appropriate government standards such as
NIOSH (US) or EN 166 (EU).[3] Hand
Protection: Handle with gloves. Gloves must be
inspected prior to use. Use proper glove
removal technique to avoid skin contact.
Dispose of contaminated gloves after use in
accordance with applicable laws and good
laboratory practices. Wash and dry hands.[3]
Respiratory Protection: Type N95 (US)

respirator is recommended.[4]

First Aid Measures

In case of exposure, the following first aid measures should be taken:
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Exposure Route

First Aid Protocol

Inhalation

If breathed in, move person into fresh air. If not

breathing, give artificial respiration.[3]

Skin Contact

Wash off with soap and plenty of water.[3]

Eye Contact

Flush eyes with water as a precaution.[3]

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water.[3]

Accidental Release Measures

In the event of a spill, follow these procedures to ensure safety and proper cleanup.

Workflow for Handling a Spill of 5,12-Naphthacenequinone
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Spill of 5,12-Naphthacenequinone Occurs

Evacuate Immediate Area

'

Don Appropriate PPE
(Gloves, Eyeshields, N95 Respirator)

Contain the Spill
(Prevent Dust Dispersion)

Clean Up Spill:
Sweep up and shovel

Collect in a Suitable,
Closed Container for Disposal

Decontaminate the Area

Dispose of Waste
as per Regulations

Spill Response Complete

Click to download full resolution via product page

Caption: Workflow for a chemical spill of 5,12-Naphthacenequinone.
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Experimental Protocols

Detailed experimental protocols for the toxicological and safety testing of 5,12-
Naphthacenequinone are not readily available in the public domain. The provided safety
information is based on existing Safety Data Sheets, which are compilations of known data and
general chemical safety principles. For specific experimental designs, researchers should
consult standard toxicology testing guidelines from regulatory bodies such as the OECD or EPA
and adapt them for this specific compound, starting with in vitro assays to assess cytotoxicity,
mutagenicity, and irritation potential before proceeding to more complex studies if warranted. It
is important to note that the chemical, physical, and toxicological properties of this compound
have not been thoroughly investigated.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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